Cas no 894018-67-8 (3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea)

• Product Name: 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea
• CAS No: 894018-67-8
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5515164
• PubChem ID: 16832517
• Update Time: 2025-10-25

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-(2-methoxy-5-methylphenyl)urea
• AKOS024623233
• 1-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(2-methoxy-5-methylphenyl)urea
• 894018-67-8
• 1-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(2-methoxy-5-methylphenyl)urea
• F2024-1429
• 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea

• Inchi： 1S/C21H25N3O4/c1-4-28-17-8-6-16(7-9-17)24-13-15(12-20(24)25)22-21(26)23-18-11-14(2)5-10-19(18)27-3/h5-11,15H,4,12-13H2,1-3H3,(H2,22,23,26)
• InChI Key： GKLXSJANRWBPID-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC(=CC=1)OCC)NC(NC1C=C(C)C=CC=1OC)=O

Computed Properties

• Exact Mass: 383.18450629g/mol
• Monoisotopic Mass: 383.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.9Ų

Additional information on 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea

Research Brief on 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea (CAS: 894018-67-8)

The compound 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea (CAS: 894018-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique urea and pyrrolidinone structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for further investigation.

Recent literature highlights the compound's role as a potential modulator of protein-protein interactions (PPIs) or enzyme activity. The presence of the ethoxyphenyl and methoxymethylphenyl groups suggests that this molecule may exhibit selectivity towards certain biological targets. Preliminary in vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, with IC50 values in the low micromolar range. These findings position the compound as a candidate for the development of novel anti-inflammatory or immunomodulatory agents.

In terms of synthesis, recent advancements have optimized the production of 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea, improving both yield and purity. The use of novel catalytic systems and green chemistry approaches has been reported, reducing the environmental impact of its production. These synthetic improvements are critical for scaling up production for preclinical and clinical studies, ensuring a consistent supply of high-quality material for further research.

Pharmacokinetic studies of the compound have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability, as initial data indicate rapid clearance in certain animal models. Researchers are exploring structural modifications to enhance its bioavailability and half-life, which are essential for its progression into later stages of drug development.

The safety profile of 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea has been assessed in early toxicity studies, showing no significant adverse effects at therapeutic doses. Genotoxicity and cardiotoxicity screenings have also yielded promising results, supporting its potential for further development. These findings are encouraging, but comprehensive toxicological evaluations in additional models are necessary to fully characterize its safety.

Future research directions for this compound include detailed mechanistic studies to elucidate its precise molecular targets and pathways. Additionally, combination therapy studies are being considered to explore synergistic effects with existing drugs. The compound's unique structure and preliminary data suggest it may have applications beyond its current scope, warranting broader investigation into its therapeutic potential.

In conclusion, 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea (CAS: 894018-67-8) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its unique structural features, combined with encouraging preliminary data, position it as a molecule of significant interest for further research and development. Continued investigation into its pharmacological properties, safety profile, and therapeutic applications will be essential to fully realize its potential in addressing unmet medical needs.